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Compound of Interest

Compound Name: Butoxyacetic acid

Cat. No.: B1204154

CAS Number: 2516-93-0[1][2][3][4][5]

This technical guide provides an in-depth overview of butoxyacetic acid, a significant
metabolite of the industrial solvent 2-butoxyethanol. The information is tailored for researchers,
scientists, and drug development professionals, offering a detailed look at its chemical
properties, toxicological profile, metabolic pathways, and analytical methodologies.

Chemical and Physical Properties

Butoxyacetic acid is an aliphatic organic compound.[5] It is a colorless to light yellow liquid
with an acetic odor.[1][4] The following table summarizes its key quantitative properties.

Property Value Source
Molecular Formula CeH1203 [L112][31[41[5]
Molecular Weight 132.16 g/mol [2][3]

Boiling Point 108 °C [4]

Density 1.017 - 1.0221 g/cm?3 at 20 °C [1]

Vapor Density 4.6 [4]

Solubilit Soluble in water, alcohols, and
olubility '
many organic solvents.[1]
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Safety and Toxicology

Butoxyacetic acid is the primary metabolite of 2-butoxyethanol and is largely responsible for
the toxic effects observed after exposure to the parent compound.[6] It is corrosive and can
cause severe skin burns and eye damage.[4][6] Inhalation may lead to severe irritation of the
respiratory tract.[4]

The toxicological data for butoxyacetic acid itself is not as extensively reported as for its
precursor, 2-butoxyethanol. However, the toxicity of 2-butoxyethanol is directly linked to the
metabolic formation of butoxyacetic acid.

Value (for 2-
Parameter Butoxyethanol Species Route Source
)
LD50 1480 mg/kg Rat Oral [3]
LD50 400 mg/kg Rabbit Dermal [3]
LC50 3 mg/L (4h) - Inhalation [3]

Metabolic Pathway

Butoxyacetic acid is formed in the body through the metabolism of 2-butoxyethanol. This
process primarily occurs in the liver via alcohol and aldehyde dehydrogenases.[2][6]
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Caption: Metabolic conversion of 2-butoxyethanol.

Experimental Protocols
Determination of Butoxyacetic Acid in Urine by GC-MS

The quantification of butoxyacetic acid in urine is a key method for monitoring occupational
exposure to 2-butoxyethanol.[7][8] The following protocol is a representative method based on
gas chromatography-mass spectrometry (GC-MS).
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Workflow for GC-MS Analysis of Butoxyacetic Acid in Urine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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